Cas no 683259-43-0 (4-(3-methylpiperidin-1-yl)sulfonyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-(3-methylpiperidin-1-yl)sulfonyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide
• CAS No: 683259-43-0
• MF: C₂₀H₂₂N₄O₅S₃
• MW: 494.60748052597
• CID: 6450753
• Update Time: 2025-09-28

4-(3-methylpiperidin-1-yl)sulfonyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylpiperidin-1-yl)sulfonyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide
• 4-((3-methylpiperidin-1-yl)sulfonyl)-N-(6-sulfamoylbenzo[d]thiazol-2-yl)benzamide
• Benzamide, N-[6-(aminosulfonyl)-2-benzothiazolyl]-4-[(3-methyl-1-piperidinyl)sulfonyl]-

• Inchi： 1S/C20H22N4O5S3/c1-13-3-2-10-24(12-13)32(28,29)15-6-4-14(5-7-15)19(25)23-20-22-17-9-8-16(31(21,26)27)11-18(17)30-20/h4-9,11,13H,2-3,10,12H2,1H3,(H2,21,26,27)(H,22,23,25)
• InChI Key： ZUNFRBCTIARHFT-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(S(N)(=O)=O)C=C2S1)(=O)C1=CC=C(S(N2CCCC(C)C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 494.075
• Monoisotopic Mass: 494.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 893
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.501±0.06 g/cm3(Predicted)
• pka: 7.53±0.70(Predicted)

Additional information on 4-(3-methylpiperidin-1-yl)sulfonyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide

Introduction to 4-(3-methylpiperidin-1-yl)sulfonyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 683259-43-0, specifically 4-(3-methylpiperidin-1-yl)sulfonyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide, represents a fascinating intersection of medicinal chemistry and bioorganic synthesis. This intricate molecule has garnered attention in recent years due to its unique structural features and promising biological activities. The presence of a sulfonyl group linked to a methylpiperidine moiety and an amide moiety connected to a sulfamoyl-substituted benzothiazole core suggests a rich chemical space for interaction with biological targets. Such structural motifs are frequently explored in the development of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug discovery. The benzothiazole scaffold, a key component of this compound, is well-documented for its pharmacological versatility. Specifically, derivatives of benzothiazole have been investigated for their potential as antimicrobial, antiviral, and anti-inflammatory agents. The introduction of a sulfamoyl group at the 6-position of the benzothiazole ring further enhances its reactivity and binding affinity towards biological targets. This modification has been strategically employed to improve solubility and metabolic stability, critical factors in drug development.

The 3-methylpiperidin-1-yl substituent in the sulfonyl group adds another layer of complexity to the molecule's pharmacophore. Piperidine derivatives are renowned for their role in central nervous system (CNS) drug design due to their ability to cross the blood-brain barrier efficiently. The methyl substitution at the 3-position modulates the electronic properties of the piperidine ring, influencing both its solubility and binding interactions. Such fine-tuning of structural features is essential for achieving high selectivity and efficacy in therapeutic applications.

In the context of current research, this compound has been explored for its potential role in modulating inflammatory pathways. The sulfamoyl group on the benzothiazole ring is known to interact with various enzymes and receptors involved in inflammation, making it a promising candidate for developing anti-inflammatory drugs. Additionally, the amide linkage between the sulfonyl group and the sulfamoyl-substituted benzothiazole provides a flexible chemical handle for further derivatization, allowing chemists to optimize its pharmacological profile.

One particularly intriguing aspect of this compound is its potential application in treating neurological disorders. The combination of a piperidine moiety and a benzothiazole scaffold suggests interactions with neurotransmitter receptors such as serotonin or dopamine receptors. Recent studies have demonstrated that similar structural motifs can modulate neurotransmitter release and receptor activity, offering new avenues for treating conditions like depression, anxiety, and neurodegenerative diseases. The sulfamoyl group further enhances its potential by enabling interactions with postsynaptic receptors or intracellular signaling pathways.

The synthesis of 4-(3-methylpiperidin-1-yl)sulfonyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide presents an interesting challenge from a synthetic chemistry perspective. The multi-step synthesis involves key transformations such as sulfonylation, nucleophilic substitution, and cyclization reactions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and flow chemistry techniques, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also showcase the evolving tools available to medicinal chemists today.

Evaluation of this compound's biological activity has revealed promising results in preclinical studies. In vitro assays have demonstrated significant inhibition of key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, preliminary animal models suggest that it may exhibit therapeutic efficacy comparable to existing treatments while potentially offering improved tolerability due to optimized pharmacokinetic properties. These findings underscore the compound's potential as a lead candidate for further development into a novel therapeutic agent.

The future direction of research on 4-(3-methylpiperidin-1-yl)sulfonyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide will likely focus on optimizing its pharmacological profile through structure-based drug design approaches. Computational modeling techniques such as molecular docking can be employed to predict interactions with biological targets at an atomic level. Additionally, exploring analogues by modifying specific structural features will provide insights into structure-activity relationships (SAR), guiding efforts toward developing more potent and selective derivatives.

From an industrial perspective, scaling up the synthesis of this compound presents both opportunities and challenges. Efficient synthetic routes must be developed to ensure cost-effective production while maintaining high quality standards. Collaborations between academic researchers and pharmaceutical companies could facilitate knowledge transfer from laboratory-scale synthesis to industrial manufacturing processes. Such partnerships are crucial for translating promising leads into viable drugs that can reach patients in need.

In conclusion,4-(3-methylpiperidin-1-yl)sulfonyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide (CAS no 683259-43-0) exemplifies how innovative molecular design can lead to compounds with significant therapeutic potential. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs targeting neurological and inflammatory disorders. As research continues to uncover new biological targets and synthetic methodologies,this compound serves as a testament to the ongoing progress in chemical biology toward developing safer more effective treatments for human diseases.